Cas no 1142199-29-8 ((4e)-3-(chloromethyl)-4-(1-naphthylmethylene)-isoxazol-5(4h)-one)

• Product Name: (4e)-3-(chloromethyl)-4-(1-naphthylmethylene)-isoxazol-5(4h)-one
• CAS No: 1142199-29-8
• MF: C₁₅H₁₀ClNO₂
• MW: 271.698402881622
• CID: 1202082
• PubChem ID: 25220208
• Update Time: 2025-04-20

(4e)-3-(chloromethyl)-4-(1-naphthylmethylene)-isoxazol-5(4h)-one Chemical and Physical Properties

Names and Identifiers

• (4e)-3-(chloromethyl)-4-(1-naphthylmethylene)-isoxazol-5(4h)-one
• STK505208
• (4E)-3-(chloromethyl)-4-(naphthalen-1-ylmethylidene)-1,2-oxazol-5(4H)-one
• 3-(Chloromethyl)-4-(naphthalen-1-ylmethylene)isoxazol-5(4H)-one
• (4E)-3-(chloromethyl)-4-(naphthalen-1-ylmethylidene)-1,2-oxazol-5-one
• (4E)-3-(chloromethyl)-4-(1-naphthylmethylene)isoxazol-5(4H)-one
• AKOS005171856
• 1142199-29-8
• (4E)-3-(chloromethyl)-4-[(naphthalen-1-yl)methylidene]-4,5-dihydro-1,2-oxazol-5-one

• MDL： MFCD12027800
• Inchi： 1S/C15H10ClNO2/c16-9-14-13(15(18)19-17-14)8-11-6-3-5-10-4-1-2-7-12(10)11/h1-8H,9H2/b13-8+
• InChI Key： PJGVNYJCKSIYRM-MDWZMJQESA-N
• SMILES： ClCC1/C(/C(=O)ON=1)=C\C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 271.0400063g/mol
• Monoisotopic Mass: 271.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.7Ų